Cas no 16018-57-8 (Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-)

• Product Name: Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-
• CAS No: 16018-57-8
• MF: C₁₂H₁₂IN₅O
• MW: 369.161053657532
• CID: 172015
• PubChem ID: 135804029
• Update Time: 2025-04-19

Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-iodophenyl)-
• LogP
• 1-(4-iodophenyl)-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)guanidine
• 16018-57-8
• GUANIDINE, 1-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-2-(p-IODOPHENYL)-
• 1-(4-Hydroxy-6-methyl-2-pyrimidinyl)-3-(p-iodophenyl)guanidine
• DTXSID90166821

• Inchi： 1S/C12H12IN5O/c1-7-6-10(19)17-12(15-7)18-11(14)16-9-4-2-8(13)3-5-9/h2-6H,1H3,(H4,14,15,16,17,18,19)
• InChI Key： JQOLBJQXFJUIAZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N/C(/N)=N\C1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 369.00836
• Monoisotopic Mass: 369.008653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.9

Experimental Properties

• Density: 1.86
• Boiling Point: 472.036°C at 760 mmHg
• Flash Point: 239.279°C
• Refractive Index: 1.742
• PSA: 91.87